
Technical Overview: Butanenitrile, 4-
(dichlorophenylsilyl)-

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
Butanenitrile, 4-

(dichlorophenylsilyl)-

Cat. No.: B090840 Get Quote

CAS Number: 1078-96-2

This technical guide serves to provide an overview of the currently available information for

"Butanenitrile, 4-(dichlorophenylsilyl)-" targeted towards researchers, scientists, and drug

development professionals.

Chemical Identification and Properties
A thorough search of scientific and regulatory databases confirms the Chemical Abstracts

Service (CAS) number for "Butanenitrile, 4-(dichlorophenylsilyl)-" to be 1078-96-2.[1][2][3]

This identifier is crucial for accurate tracking and sourcing of the compound.

Basic chemical property data is summarized in the table below.

Property Value Source

Molecular Formula C₁₀H₁₁Cl₂NSi U.S. EPA

Synonyms

3-

Cyanopropylphenyldichlorosila

ne

Multiple Suppliers

Quantitative data beyond the molecular formula is not readily available in the public domain.
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Synthesis and Experimental Protocols
Despite a comprehensive search for detailed experimental protocols, specific synthesis

procedures for "Butanenitrile, 4-(dichlorophenylsilyl)-" are not publicly documented in

scientific literature or technical guides. The compound is listed in various chemical supplier

catalogs, suggesting its availability for research purposes, but the proprietary synthesis

methods are not disclosed.

No peer-reviewed articles detailing its use in specific experimental workflows, including reaction

kinetics, spectroscopic data, or applications in medicinal chemistry, were identified.

Applications in Drug Development and Signaling
Pathways
Currently, there is no available information in published research to suggest the use of

"Butanenitrile, 4-(dichlorophenylsilyl)-" in drug development or its interaction with any

biological signaling pathways. Its primary utility appears to be as a chemical intermediate or

building block, though specific applications are not well-documented.

Logical Relationship Diagram
Due to the limited information, a detailed experimental workflow or signaling pathway cannot be

constructed. However, a conceptual diagram illustrating the logical flow of information gathering

for a chemical entity like "Butanenitrile, 4-(dichlorophenylsilyl)-" is presented below.

Caption: Logical workflow for chemical compound characterization.

Note: The colored nodes in the diagram represent the type of information sought. Blue nodes

indicate foundational identification, green for basic properties, red for synthetic details, and

yellow for application-specific data. The lack of detailed information for "Butanenitrile, 4-
(dichlorophenylsilyl)-" prevents the full population of this workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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